Cas no 1351632-67-1 (2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 1351632-67-1
• MF: C₁₅H₁₇N₅OS₂
• MW: 347.458379507065
• CID: 6388317
• PubChem ID: 71790361
• Update Time: 2025-05-30

2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)-methylamino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024540236
• F6225-0945
• 2-[(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 1351632-67-1
• 2-((4,7-dimethylbenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• VU0537898-1

• Inchi： 1S/C15H17N5OS2/c1-8-5-6-9(2)13-12(8)17-15(23-13)20(4)7-11(21)16-14-19-18-10(3)22-14/h5-6H,7H2,1-4H3,(H,16,19,21)
• InChI Key： ZOFMVKUCIITHEI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)CN(C1=NC2=C(C)C=CC(C)=C2S1)C

Computed Properties

• Exact Mass: 347.08745253g/mol
• Monoisotopic Mass: 347.08745253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Compound CAS No. 1351632-67-1: A Comprehensive Overview

The compound with CAS No. 1351632-67-1, known as 2-(4,7-dimethyl-1,3-benzothiazol-2-yl)(methyl)amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a thiadiazole moiety, both of which are known for their unique chemical properties and reactivity.

The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole ring itself is a five-membered heterocycle containing sulfur and nitrogen atoms, which contributes to the compound's ability to engage in various chemical reactions, including nucleophilic and electrophilic interactions. The presence of methyl groups at positions 4 and 7 of the benzothiazole ring further enhances the compound's stability and reactivity.

On the other hand, the thiadiazole moiety in this compound is another five-membered heterocycle containing two sulfur atoms and one nitrogen atom. This structure is known for its ability to act as both a donor and acceptor in hydrogen bonding interactions, making it highly versatile in chemical synthesis and biological applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for targeting specific biological pathways and molecular mechanisms. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in inflammatory processes, suggesting its role in anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its consideration in the development of new materials for electronic applications. Furthermore, its photostability and thermal stability make it a promising candidate for use in advanced materials such as polymers and composites.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the benzothiazole precursor, followed by the introduction of the methyl groups at specific positions. Subsequent steps involve the formation of the acetamide linkage and the incorporation of the thiadiazole moiety.

One of the most recent advancements in the study of this compound involves its application in catalysis. Researchers have discovered that this compound can act as an effective catalyst in certain organic transformations, particularly those involving nucleophilic aromatic substitution reactions. This discovery has opened new avenues for its use in industrial chemical processes.

Moreover, computational studies have provided valuable insights into the electronic properties of this compound. By employing density functional theory (DFT) calculations, scientists have been able to map out its molecular orbitals and predict its reactivity under various conditions. These studies have also revealed that the compound exhibits significant conjugation effects due to its extended π-systems, which further enhance its electronic properties.

In conclusion, CAS No. 1351632-67-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure endows it with remarkable properties that make it an invaluable tool in both academic research and industrial applications.